(E)-5-(4-benzoylpiperazin-1-yl)-2-(4-methoxystyryl)oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzoylpiperazin-1-yl)-2-[(E)-2-(4-methoxyphenyl)ethenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C24H22N4O3/c1-30-20-10-7-18(8-11-20)9-12-22-26-21(17-25)24(31-22)28-15-13-27(14-16-28)23(29)19-5-3-2-4-6-19/h2-12H,13-16H2,1H3/b12-9+
• InChI Key: UAIDAOMYRPNRTD-FMIVXFBMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

(E)-5-(4-benzoylpiperazin-1-yl)-2-(4-methoxystyryl)oxazole-4-carbonitrile, also known as BZP-OX, is a novel compound that has attracted considerable attention in the field of medicinal chemistry. This compound belongs to the class of oxazole derivatives and has shown promising results in various scientific research applications.

Scientific Research Applications

Oxazole Derivatives

Oxazoles are a class of heterocyclic compounds that have been explored for various pharmacological activities. They are known for their presence in several anticancer, antimicrobial, antihyperglycemic, and anti-inflammatory agents of natural origin. Synthetic oxazole-containing molecules have shown a wide spectrum of pharmacological profiles, making them attractive for the development of novel therapeutic agents. The therapeutic potential of oxazole scaffolds has been extensively reviewed, highlighting their versatility in drug design and development for various therapeutic applications (Kaur et al., 2018).

Benzodiazepine Analogues

Benzodiazepine derivatives are widely used as sedatives, antianxiety agents, and for the treatment of various psychiatric and neurological conditions. Their mechanism involves enhancing the effect of the neurotransmitter GABA at the GABA_A receptor, leading to sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties. The environmental occurrence, fate, and potential ecotoxicity of benzodiazepines have been studied, indicating their presence in aquatic environments and suggesting a need for careful consideration of their environmental impact (Kosjek et al., 2012).

Piperazine Derivatives

Piperazine derivatives are explored for various biological activities, including as potential psychoactive substances. They have been studied for their stimulant and euphoric effects similar to other drugs of abuse. The review of the neurological consequences and potentially addictive properties of benzylpiperazine, a piperazine derivative, suggests its recognition by animals as similar to benzodiazepine agents, indicating its abuse liability (Johnstone et al., 2007).